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Compound of Interest

Compound Name: Methyl propiolate

Cat. No.: B050738 Get Quote

Methyl propiolate is a highly flammable and hazardous chemical that requires strict safety

protocols to be handled safely in a laboratory setting. This guide provides essential information

on personal protective equipment (PPE), safe handling procedures, and disposal plans to

ensure the well-being of researchers, scientists, and drug development professionals.

Hazard Summary
Methyl propiolate is a clear, colorless liquid that presents the following primary hazards:

Flammability: It is a highly flammable liquid and vapor, with a flash point of 10°C.[1] Vapors

can form explosive mixtures with air and may travel to an ignition source and flash back.[2]

Health Hazards: It is a lachrymator, meaning it can cause tearing.[1][3] It is irritating to the

skin, eyes, and respiratory system.[1][3][4][5] Ingestion may lead to gastrointestinal irritation

and central nervous system depression.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling methyl propiolate.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[1][2]

Face Shield

An 8-inch minimum face shield

is recommended in addition to

goggles.[6]

Skin Protection Gloves

Chemical resistant gloves.

Specific material and thickness

should be chosen based on

the task and potential for

exposure. It is crucial to

inspect gloves for any signs of

degradation before use and

dispose of them properly after

handling the chemical.[6][7]

Protective Clothing

Flame-retardant and antistatic

protective clothing is required.

[4] A complete suit protecting

against chemicals should be

worn.[8]

Respiratory Protection Respirator A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1] For

activities with a higher risk of

inhalation, a full-face respirator

with multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges is

recommended.[4][6][8] In

situations with high airborne

contaminant concentrations, a
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positive-pressure supplied-air

respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Ensure that an eyewash station and a safety shower are readily accessible.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][5]

Remove all potential ignition sources from the handling area, including open flames, sparks,

and hot surfaces.[4][5]

2. Donning PPE:

Before entering the handling area, correctly don all required PPE as specified in the table

above.

3. Handling Methyl Propiolate:

Use non-sparking tools for all operations.[4][5]

Handle the chemical with care to avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.[4]

4. Post-Handling:

After handling, wash hands and face thoroughly.[4]

Remove and properly dispose of contaminated gloves and other disposable PPE.

Contaminated clothing should be removed immediately and washed before reuse.[1]
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Disposal Plan
1. Waste Collection:

All waste containing methyl propiolate, including contaminated consumables and absorbent

materials, must be collected in a designated, properly labeled, and sealed hazardous waste

container.

2. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or

earth.[1]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed

container for disposal.[1]

Do not allow the spilled chemical to enter drains.[4]

3. Final Disposal:

All methyl propiolate waste must be disposed of as hazardous waste.[9]

Disposal should be carried out in accordance with all applicable local, regional, and national

laws and regulations. Do not attempt to dispose of this chemical through normal waste

streams.

Below is a workflow diagram illustrating the safe handling of Methyl Propiolate.
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Caption: Workflow for the safe handling and disposal of Methyl Propiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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